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Compound of Interest

Compound Name: TNKS 22

Cat. No.: B1150373 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
TNKS 22 is a potent and selective small-molecule inhibitor of tankyrase 1 (TNKS1) and

tankyrase 2 (TNKS2), members of the poly(ADP-ribose) polymerase (PARP) family of

enzymes.[1][2] By inhibiting the catalytic activity of tankyrases, TNKS 22 effectively modulates

the Wnt/β-catenin signaling pathway, a critical pathway often dysregulated in various cancers.

[1][3] Specifically, TNKS 22 prevents the poly-ADP-ribosylation of Axin, a key component of the

β-catenin destruction complex.[1][4] This leads to the stabilization of Axin, subsequent

degradation of β-catenin, and downregulation of Wnt target gene transcription.[5][6] These

application notes provide detailed protocols for the preparation of TNKS 22 stock solutions for

use in in vitro and in vivo experiments.

Data Presentation
A summary of the key quantitative data for TNKS 22 is presented in the table below for easy

reference.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1150373?utm_src=pdf-interest
https://www.benchchem.com/product/b1150373?utm_src=pdf-body
https://www.apexbt.com/tankyrase-inhibitors-tnks22.html
https://www.medchemexpress.com/tnks-22.html
https://www.benchchem.com/product/b1150373?utm_src=pdf-body
https://www.apexbt.com/tankyrase-inhibitors-tnks22.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10793098/
https://www.benchchem.com/product/b1150373?utm_src=pdf-body
https://www.apexbt.com/tankyrase-inhibitors-tnks22.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4262938/
https://www.researchgate.net/figure/The-proposed-mechanism-by-which-tankyrase-TNKS-regulates-axis-inhibition-protein-AXIN_fig1_287646065
https://pmc.ncbi.nlm.nih.gov/articles/PMC4694839/
https://www.benchchem.com/product/b1150373?utm_src=pdf-body
https://www.benchchem.com/product/b1150373?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Weight 475.56 g/mol [1][7][8]

Formula C25H25N5O3S [1][7][8]

CAS Number 1507362-00-6 [1][2]

Appearance Solid [1][7]

Purity ≥98% [8]

Solubility

In DMSO: >10 mM (<4.76

mg/mL)
[1][7]

In Ethanol: ≥3.07 mg/mL (with

gentle warming)
[1]

In Water: Insoluble [1]

IC50 Values

TNKS1 (enzymatic assay): 0.1

nM
[2][8]

TNKS2 (autoparsylation

assay): 4.1 nM
[1][2]

SW480 cells (β-catenin

reduction): 3.7 nM
[1][8]

DLD-1 cells (Wnt pathway

suppression): 0.6 nM
[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of TNKS 22 in dimethyl

sulfoxide (DMSO), a common solvent for in vitro studies.
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Materials:

TNKS 22 solid powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or incubator set to 37°C (optional)

Ultrasonic bath (optional)

Procedure:

Equilibration: Allow the vial containing the solid TNKS 22 to equilibrate to room temperature

before opening. This prevents the condensation of moisture, which can affect the stability of

the compound.

Calculation: Calculate the required volume of DMSO to prepare a 10 mM stock solution.

Formula: Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L)

Example for 1 mg of TNKS 22:

Volume (L) = (0.001 g / 475.56 g/mol ) / 0.01 mol/L

Volume (L) = 0.0002102 L = 210.2 µL

Dissolution: Carefully add the calculated volume of anhydrous DMSO to the vial containing

the TNKS 22 powder.

Mixing: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.

Troubleshooting Dissolution: If the compound does not fully dissolve, the following steps can

be taken:

Gently warm the solution in a 37°C water bath or incubator for 10-15 minutes.[1]
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Briefly sonicate the solution in an ultrasonic bath.[1]

Aliquoting and Storage: Once the TNKS 22 is fully dissolved, it is recommended to aliquot

the stock solution into single-use volumes in sterile, tightly sealed vials. This minimizes

freeze-thaw cycles. Store the aliquots at -20°C for several months.[1] It is advised to use the

solution as soon as possible after preparation, as long-term storage of the solution is not

recommended.[1]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol outlines the dilution of the 10 mM DMSO stock solution to prepare working

concentrations for treating cells in culture.

Materials:

10 mM TNKS 22 stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Pipettes and sterile tips

Procedure:

Thawing: Thaw a single aliquot of the 10 mM TNKS 22 stock solution at room temperature.

Intermediate Dilution (Recommended): To ensure accurate final concentrations and minimize

DMSO toxicity to cells, it is best practice to perform an intermediate dilution.

Example: To prepare a 1 mM intermediate solution, dilute the 10 mM stock 1:10 in cell

culture medium (e.g., add 10 µL of 10 mM stock to 90 µL of medium).

Final Dilution: Add the appropriate volume of the stock or intermediate solution to the cell

culture medium to achieve the desired final concentration.
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Example for a 10 µM final concentration from a 10 mM stock: Perform a 1:1000 dilution

(e.g., add 1 µL of the 10 mM stock solution to 1 mL of cell culture medium).

Mixing: Gently mix the final working solution by pipetting up and down or by swirling the

culture plate.

Vehicle Control: It is crucial to include a vehicle control in all experiments. This control should

contain the same final concentration of DMSO as the highest concentration of TNKS 22
used to treat the cells.

Mandatory Visualizations
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Stock Solution Preparation Workflow

Start: Obtain TNKS 22 Solid

Equilibrate to Room Temperature

Calculate DMSO Volume for 10 mM

Add Anhydrous DMSO

Vortex to Dissolve

Fully Dissolved?

Warm to 37°C / Sonicate

No

Aliquot into Single-Use Vials

Yes

Store at -20°C

Click to download full resolution via product page

Caption: Workflow for preparing a 10 mM TNKS 22 stock solution in DMSO.
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Wnt/β-catenin Signaling Pathway and TNKS 22 Inhibition
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Caption: TNKS 22 inhibits Tankyrase, stabilizing Axin and promoting β-catenin degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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